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Compound of Interest

Compound Name: tert-Butyl 2-aminobenzoate

Cat. No.: B153150 Get Quote

This guide provides essential safety and logistical information for the proper disposal of tert-
Butyl 2-aminobenzoate, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance.

Chemical and Physical Properties
A summary of the key quantitative data for tert-Butyl 2-aminobenzoate is presented below.

Property Value

Molecular Formula C₁₁H₁₅NO₂

Molecular Weight 193.24 g/mol [1][2]

Appearance Dark brown or "nigger-brown" liquid[2][3]

Density 1.06 g/mL at 20 °C[1][3]

Boiling Point 284.1 °C at 760 mmHg[3]

Flash Point 142.6 °C[3]

Refractive Index n20/D 1.540[1]

Storage Temperature 2-8°C[1]
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Hazard Information and Personal Protective Equipment
(PPE)
tert-Butyl 2-aminobenzoate is classified with the GHS07 pictogram and a "Warning" signal

word.[1] It is crucial to handle this chemical with appropriate personal protective equipment.

Hazard Statement Code Description

Skin Sensitization H317
May cause an allergic skin

reaction.

Precautionary Statements Code Description

Prevention P261
Avoid breathing mist or

vapours.

P272

Contaminated work clothing

must not be allowed out of the

workplace.[1]

P280
Wear protective gloves/ eye

protection/ face protection.[1]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[1][4]

P333 + P313

If skin irritation or rash occurs:

Get medical advice/ attention.

[1]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[1]

Disposal P501

Dispose of contents/ container

to an approved waste disposal

plant.

Recommended PPE: Eyeshields, Faceshields, Gloves.[1]
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Standard Operating Procedure for Disposal
Proper disposal of tert-Butyl 2-aminobenzoate is imperative to prevent environmental

contamination and ensure workplace safety. Waste materials must be disposed of in

accordance with all national and local regulations.

Step 1: Waste Identification and Segregation
Identify Waste: Clearly label all containers holding tert-Butyl 2-aminobenzoate waste or

materials contaminated with it.

Do Not Mix: Do not mix tert-Butyl 2-aminobenzoate waste with other chemical waste

streams.

Original Containers: Whenever possible, leave the chemical waste in its original container.

Step 2: Container Management
Seal Containers: Ensure all waste containers are tightly closed and stored in a cool, well-

ventilated area.[5]

Handle Empty Containers: Uncleaned, empty containers should be handled with the same

precautions as the product itself.

Step 3: Professional Disposal
Licensed Disposal Company: The disposal of this chemical waste must be entrusted to a

licensed and approved waste disposal company.[6]

Documentation: Follow all institutional and regulatory requirements for documenting waste

disposal.

Emergency Spill Response Protocol
In the event of a spill, immediate and appropriate action is required to contain the material and

protect personnel.

Evacuate and Ventilate: Ensure adequate ventilation in the spill area.[6] Control access to

the area to prevent entry by non-essential personnel.[6]
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Wear Appropriate PPE: Before addressing the spill, personnel must wear suitable protective

equipment, including gloves, eye protection, and a face shield.[6]

Contain the Spill: Use an inert, liquid-absorbent material (e.g., Chemizorb®) to take up the

spilled substance.[4] Prevent the product from entering drains or waterways.[4][6]

Collect and Dispose:

Carefully collect the absorbent material and contaminated soil into a suitable, sealable

container for disposal.[6]

Contaminated clothing and absorbent paper should be sealed in a vapor-tight plastic bag

for eventual disposal.[2]

Decontaminate: Wash all contaminated surfaces with alcohol, followed by a thorough

washing with a strong soap and water solution.[2] Do not re-enter the area until it has been

verified as clean by a safety officer.[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of tert-Butyl 2-
aminobenzoate.
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Identify Waste
(tert-Butyl 2-aminobenzoate)

Is this a spill?

Follow Spill Response Protocol:
1. Wear PPE

2. Contain with absorbent
3. Collect in sealed container

Yes

Segregate Waste
(Keep in original container, do not mix)

No

Store Securely
(Tightly closed, cool, well-ventilated area)

Contact Licensed
Waste Disposal Company

Arrange for Pickup and Disposal

Complete Waste
Disposal Documentation

Click to download full resolution via product page

Caption: Workflow for tert-Butyl 2-aminobenzoate Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-アミノ安息香酸tert-ブチル ≥97.0% | Sigma-Aldrich [sigmaaldrich.com]

2. Butyl anthranilate | C11H15NO2 | CID 24433 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. lookchem.com [lookchem.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. saunitedinitiatorsprod.blob.core.windows.net
[saunitedinitiatorsprod.blob.core.windows.net]

6. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Safe Disposal of tert-Butyl 2-aminobenzoate: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153150#tert-butyl-2-aminobenzoate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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